Cas no 1707568-19-1 (4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine)

• Product Name: 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine
• CAS No: 1707568-19-1
• MF: C₁₁H₁₁ClN₂O₂S₂
• MW: 302.800238847733
• CID: 5220320
• Update Time: 2025-10-16

4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine
• 2-Thiazolamine, 4-(3-chlorophenyl)-5-(ethylsulfonyl)-

• Inchi： 1S/C11H11ClN2O2S2/c1-2-18(15,16)10-9(14-11(13)17-10)7-4-3-5-8(12)6-7/h3-6H,2H2,1H3,(H2,13,14)
• InChI Key： GGTWDZPJIRJWTP-UHFFFAOYSA-N
• SMILES： S1C(S(CC)(=O)=O)=C(C2=CC=CC(Cl)=C2)N=C1N

Additional information on 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine

Professional Introduction to Compound with CAS No. 1707568-19-1 and Product Name: 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine

The compound with the CAS number 1707568-19-1 and the product name 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates several key functional groups, including a thiazole ring, a chloro-substituted phenyl group, and an ethanesulfonyl moiety, which collectively contribute to its distinct chemical properties and biological activities.

Recent research in the field of cheminformatics and drug design has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thiazole scaffold, in particular, is well-documented for its versatility and efficacy in various biological processes. The presence of a 3-chloro-phenyl group in this compound not only influences its electronic properties but also enhances its binding affinity to biological targets. This feature is particularly relevant in the context of designing small-molecule inhibitors for therapeutic purposes.

The ethanesulfonyl-thiazol-2-ylamine moiety is another critical component of this compound that contributes to its pharmacological profile. Sulfonyl groups are known for their ability to modulate enzyme activity and receptor interactions, making them valuable in the development of drugs targeting metabolic disorders, inflammation, and other diseases. The specific arrangement of these functional groups in 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine suggests potential applications in addressing a wide range of pathological conditions.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require meticulous attention to detail. Advanced synthetic methodologies, including multi-step organic reactions and purification techniques, are employed to ensure high yield and purity. The structural elucidation of this compound has been achieved through various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analytical methods provide comprehensive insights into the molecular structure, confirming the identity and configuration of the key functional groups.

The biological activity of 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine has been a subject of extensive investigation. Preliminary studies have demonstrated its potential as an inhibitor of certain enzymes implicated in cancer progression. The thiazole ring is known to interact with various biological targets, including kinases and transcription factors, which are often dysregulated in malignant cells. The chloro-substituted phenyl group further enhances its binding affinity by forming hydrophobic interactions with aromatic residues in protein targets.

Moreover, the ethanesulfonyl group plays a crucial role in modulating the pharmacokinetic properties of this compound. Sulfonyl derivatives are known for their favorable solubility profiles, which facilitate their absorption and distribution within biological systems. This characteristic is particularly important for developing orally bioavailable drugs that can reach their target sites efficiently. Additionally, sulfonyl groups often exhibit good metabolic stability, reducing the likelihood of rapid degradation within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interaction profiles of small molecules with biological targets with high accuracy. Molecular docking studies have been performed using 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine to identify potential binding pockets on target proteins. These simulations have provided valuable insights into how the compound interacts with its biological receptors at an atomic level, guiding further optimization efforts.

The synthesis of analogs derived from 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine has also been explored as a strategy to enhance its therapeutic potential. By modifying specific functional groups or introducing new substituents, researchers aim to improve potency, selectivity, and pharmacokinetic properties. Such structural modifications are often guided by bioisosteric replacements or by leveraging known pharmacophores that have demonstrated efficacy in similar drug classes.

In conclusion, 4-(3-Chloro-phenyl)-5-ethanesulfonyl-thiazol-2-ylamine represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover additional insights into its mechanism of action and potential applications, this compound is poised to play a significant role in addressing various diseases affecting human health.